3,4-Bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide

• IUPAC Name: 3-N,4-N-bis(5-chloro-2-methylphenyl)hexane-3,4-diimine;dibromonickel
• InChI: InChI=1S/C20H22Cl2N2.2BrH.Ni/c1-5-17(23-19-11-15(21)9-7-13(19)3)18(6-2)24-20-12-16(22)10-8-14(20)4;;;/h7-12H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: QRZAPQDLKBGGQQ-UHFFFAOYSA-L
• Canonical SMILES: CCC(=NC1=C(C=CC(=C1)Cl)C)C(=NC2=C(C=CC(=C2)Cl)C)CC.[Ni](Br)Br
• Molecular Formula: C20H22Br2Cl2N2Ni
• DSSTOX Substance ID: DTXSID801333955
• Molecular Weight: 579.8 g/mol
• CAS RN: 541517-27-5

Description

3,4-Bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide is a coordination compound composed of a nickel(II) center, two bromide anions, and two N-5-chloro-2-methylphenyl iminohexane ligands. This compound is a coordination complex that is of particular interest due to its potential applications in the fields of catalysis, materials science, and medicinal chemistry. The synthesis of this compound is relatively straightforward, and its chemical and physical properties are well-characterized.

Scientific Research Applications

3,4-bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide has a number of potential applications in the fields of catalysis, materials science, and medicinal chemistry. In catalysis, this compound can be used as a catalyst for the synthesis of organic molecules. In materials science, this compound can be used as a precursor for the synthesis of novel materials with unique properties. In medicinal chemistry, this compound can be used as a ligand for the binding of metal ions to proteins, which can be used to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of 3,4-bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide is not fully understood. However, it is believed that the two N-5-chloro-2-methylphenyl iminohexane ligands coordinate to the nickel(II) center, forming an octahedral complex. This complex is then able to bind to other molecules, such as proteins, and can be used to study the structure and function of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide have not been fully studied. However, it is believed that this compound may be able to bind to proteins, which could potentially lead to changes in the structure and function of these proteins. It is also possible that this compound could have an effect on the metabolism of the proteins it binds to, which could have an effect on the biochemical and physiological processes of the organism.

Advantages and Limitations for Lab Experiments

The main advantage of 3,4-bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide for lab experiments is that it is relatively easy to synthesize and its properties are well-characterized. This makes it ideal for use in a variety of experiments. However, it is important to note that this compound is toxic and should be handled with care. Additionally, this compound is relatively expensive and may not be suitable for large-scale experiments.

Future Directions

The potential future directions for 3,4-bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide include further research into its potential applications in catalysis, materials science, and medicinal chemistry. Additionally, further research could be done to better understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, research could be done to develop more efficient and cost-effective methods of synthesis.

Synthesis Methods

The synthesis of 3,4-bis[(N-5-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide is relatively straightforward and involves the reaction of nickel(II) bromide with N-5-chloro-2-methylphenyl iminohexane in a 1:2 molar ratio. This reaction is carried out in an aqueous solution at room temperature, and the resulting coordination complex is isolated and purified by filtration.